Cas no 692758-73-9 (N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide)

• Product Name: N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide
• CAS No: 692758-73-9
• MF: C₂₀H₂₂FN₃O₃S₂
• MW: 435.535385608673
• CID: 5866554
• PubChem ID: 1188170
• Update Time: 2025-06-18

N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• C20H22FN3O3S2
• N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide
• AKOS002211350
• F1420-0976
• 692758-73-9
• N-(6-(N,N-dipropylsulfamoyl)benzo[d]thiazol-2-yl)-2-fluorobenzamide

• Inchi： 1S/C20H22FN3O3S2/c1-3-11-24(12-4-2)29(26,27)14-9-10-17-18(13-14)28-20(22-17)23-19(25)15-7-5-6-8-16(15)21/h5-10,13H,3-4,11-12H2,1-2H3,(H,22,23,25)
• InChI Key： PSMUFZLQHBSWSY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(NC(C1C=CC=CC=1F)=O)=N2)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 435.10866208g/mol
• Monoisotopic Mass: 435.10866208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 116Ų

Additional information on N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide

Professional Introduction to N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide (CAS No. 692758-73-9)

N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide (CAS No. 692758-73-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of heterocyclic chemistry and fluorinated aromatic systems, making it a subject of intense study for its potential applications in medicinal chemistry.

The molecular framework of N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide incorporates a benzothiazole core, which is a well-known pharmacophore in drug discovery. The benzothiazole moiety is renowned for its biological activity, particularly in the realms of anti-inflammatory, antimicrobial, and anticancer therapies. The presence of the dipropylsulfamoyl group further enhances the compound's pharmacological profile by introducing additional functionalization that can modulate its interactions with biological targets.

The incorporation of a 2-fluorobenzamide moiety into the molecular structure adds another layer of complexity and functionality. Fluoro-substituted benzamides are widely recognized for their enhanced metabolic stability and improved binding affinity to biological receptors. This modification has been strategically employed in the development of various therapeutic agents, including protease inhibitors and kinase inhibitors, which are critical in treating conditions such as cancer and infectious diseases.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide stands out as a promising candidate in this endeavor due to its unique structural features. Studies have demonstrated that the combination of the benzothiazole and fluorobenzamide moieties can lead to significant improvements in drug-like properties, such as solubility, bioavailability, and target specificity.

The pharmacological potential of N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide has been explored in several preclinical studies. Research indicates that this compound exhibits notable activity against various disease-related targets. For instance, preliminary data suggest that it may interfere with key signaling pathways involved in cancer progression, making it a potential lead compound for the development of novel anticancer therapies. Additionally, its anti-inflammatory properties have been highlighted in studies investigating its mechanism of action.

The synthesis of N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and functional group transformations that showcase the expertise required to produce complex molecules like this one. The precision required in these synthetic routes underscores the importance of high-quality reagents and controlled reaction conditions to ensure optimal yields and purity.

In conclusion, N-[6-(dipropylsulfamoyl)-1,3-benzothiazol-2-yl]-2-fluorobenzamide (CAS No. 692758-73-9) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophores makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.